Cas no 110167-60-7 (4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(phenylmethyl)-5-thioxo-,ethyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(phenylmethyl)-5-thioxo-,ethyl ester
• CAS No: 110167-60-7
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 1191796
• Update Time: 2024-08-02

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(phenylmethyl)-5-thioxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(phenylmethyl)-5-thioxo-,ethyl ester
• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(phenylmethyl)-5-thioxo-, ethyl ester

• Inchi： 1S/C13H15N3O2S/c1-2-18-12(17)9-16-11(14-15-13(16)19)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,19)
• InChI Key： UYPVJYZYFYKYMX-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OCC)=O)C(CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 277.08865

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 147-149 °C
• Boiling Point: 387.7±52.0 °C(Predicted)
• PSA: 53.93
• pka: 8.45±0.20(Predicted)